N-benzylpyridine-3-sulfonamide
Overview
Description
N-benzylpyridine-3-sulfonamide is a chemical compound with the molecular formula C12H12N2O2S . It is a type of sulfonamide, a group of compounds that have a wide range of pharmacological activities .
Physical And Chemical Properties Analysis
N-benzylpyridine-3-sulfonamide is a powder with a melting point of 112-113 degrees Celsius . It has a molecular weight of 248.31 .Scientific Research Applications
1. Applications in Cancer Research and Treatment
N-benzylpyridine-3-sulfonamide derivatives have been investigated for their potential in cancer research and treatment. A study demonstrated that 2-amino-N-benzylpyridine-3-sulfonamides, among others, effectively inhibited c-Met addictive human cancer cell lines and c-Met activation-mediated cell metastasis. This inhibition of tumor growth and potential for overcoming drug resistance suggests significant applications in cancer therapeutics (Dengyou Zhang et al., 2013).
2. Antimicrobial Activity
N-benzylpyridine-3-sulfonamide compounds have been synthesized and evaluated for their antimicrobial activity. For instance, N-pyridin-3-yl-benzenesulfonamide exhibited substantial antimicrobial activity against various bacteria, including Gram-positive and Gram-negative strains, suggesting its potential use in antimicrobial treatments (A.O. Ijuomah et al., 2022).
3. Synthesis of Pharmaceutical Drugs
The synthesis and complexation of N-benzylpyridine-3-sulfonamide derivatives with metal ions like Ni(II) and Fe(II) have been explored. Such compounds are significant in pharmaceutical drug development, particularly as antibiotics (kingsley John Orie et al., 2021).
4. Enzyme Inhibition for Therapeutic Applications
The inhibition of enzymes such as carbonic anhydrase by N-benzylpyridine-3-sulfonamide derivatives has been a focus area. These compounds have shown to effectively inhibit specific isoforms of carbonic anhydrase, which is crucial in developing therapies for conditions like glaucoma and edema (Ramazan Ulus et al., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-benzylpyridine-3-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2S/c15-17(16,12-7-4-8-13-10-12)14-9-11-5-2-1-3-6-11/h1-8,10,14H,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPFQRGOFBYOROO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNS(=O)(=O)C2=CN=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzylpyridine-3-sulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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